Cas no 126144-69-2 (1-Azabicyclo[3.3.1]nonane-2,6-dione)

• Product Name: 1-Azabicyclo[3.3.1]nonane-2,6-dione
• CAS No: 126144-69-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1103562
• PubChem ID: 101822096
• Update Time: 2025-04-20

1-Azabicyclo[3.3.1]nonane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.3.1]nonane-2,6-dione
• CS-0046528
• 126144-69-2

• Inchi： 1S/C8H11NO2/c10-7-3-4-9-5-6(7)1-2-8(9)11/h6H,1-5H2
• InChI Key： LLGMRURJQXWNMR-UHFFFAOYSA-N
• SMILES： O=C1CCN2C(CCC1C2)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 37.4Ų